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Cat. No.: B084326 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical overview addresses the current state of knowledge regarding sodium

triphenylborane hydroxide (CAS No. 12113-07-4), also known as sodium

hydroxytriphenylborate. Despite its commercial availability and well-defined chemical identity, a

comprehensive review of publicly accessible scientific literature and patent databases reveals a

notable absence of reported novel synthetic reactions where this compound serves as a key

reagent. This document summarizes the available information and explores the potential, yet

currently undocumented, reactivity of this intriguing molecule.

Chemical and Physical Properties
Sodium triphenylborane hydroxide is the adduct formed between the Lewis acid

triphenylborane and sodium hydroxide. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 12113-07-4 [1]

Molecular Formula C₁₈H₁₆BNaO [2]

Molecular Weight 282.12 g/mol [2]

Synonyms

Sodium

hydroxytriphenylborate,

Triphenylborane-sodium

hydroxide adduct

[2]

Appearance
Typically supplied as a solution

in water (e.g., 7-10 wt. %)
[3]

Analysis of Available Literature and Industrial Use
Extensive searches of scholarly databases for specific applications of sodium triphenylborane

hydroxide in organic synthesis, including named cross-coupling reactions (e.g., Suzuki, Heck,

Sonogashira) and as a phenylating agent, did not yield any specific examples of its use in a

synthetic capacity. The primary sources of information are commercial suppliers and chemical

databases, which provide basic physicochemical data but no details on its reactivity.[1][2][3]

The PubChem database indicates its use as an "intermediate" in "All Other Basic Organic

Chemical Manufacturing," a broad classification that does not shed light on specific chemical

transformations.[1] One technical report from the Savannah River National Laboratory

mentions the "triphenylborane-sodium hydroxide adduct" in the context of the chemical

destruction of organic waste, which involves its decomposition rather than its application as a

synthetic reagent.[4]

Inferred Reactivity and Future Research Directions
While direct evidence is lacking, the structure of sodium triphenylborane hydroxide suggests

potential avenues for reactivity that could be explored in future research. The compound can be

viewed as a protected or attenuated form of the highly reactive Lewis acid, triphenylborane.

Potential as a Phenylating Agent
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Organoboron compounds are widely used as nucleophilic partners in palladium-catalyzed

cross-coupling reactions. It is plausible that under appropriate conditions, sodium

triphenylborane hydroxide could serve as a source of phenyl groups. A hypothetical Suzuki-

Miyaura type coupling is depicted below. The hydroxide ligand could potentially facilitate the

transmetalation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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